Cas no 98510-51-1 (3-(benzenesulfonyl)propan-1-amine hydrochloride)

• Product Name: 3-(benzenesulfonyl)propan-1-amine hydrochloride
• CAS No: 98510-51-1
• MF: C₉H₁₄ClNO₂S
• MW: 235.73096036911
• MDL: MFCD03840164
• CID: 1027180
• PubChem ID: 17749889
• Update Time: 2025-05-22

3-(benzenesulfonyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Benzenesulfonylpropylamine hydrochloride
• 3-(benzenesulfonyl)propan-1-amine;hydrochloride
• J-510927
• F9995-2637
• A917078
• AR2660
• SS-3822
• AKOS005073821
• DTXSID40590051
• 3-BENZENESULFONYLPROPYLAMINE HCL
• FT-0681819
• CS-0070093
• 3-benzenesulfonylpropylamine hydrochloride, AldrichCPR
• 3-Benzenesulfonylpropylamine, HCl
• 3-(Phenylsulfonyl)propan-1-amine hydrochloride
• [3-(phenylsulfonyl)propyl]amine hydrochloride
• 98510-51-1
• 3-(Benzenesulfonyl)propan-1-amine--hydrogen chloride (1/1)
• MFCD03840164
• 3-(Phenylsulfonyl)propan-1-aminehydrochloride
• 3-(benzenesulfonyl)propan-1-amine hydrochloride

• MDL： MFCD03840164
• Inchi： 1S/C9H13NO2S.ClH/c10-7-4-8-13(11,12)9-5-2-1-3-6-9;/h1-3,5-6H,4,7-8,10H2;1H
• InChI Key： NRQOXYYYKSXJAC-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(CCCN)(=O)=O

Computed Properties

• Exact Mass: 235.0433776g/mol
• Monoisotopic Mass: 235.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Color/Form: Solid

3-(benzenesulfonyl)propan-1-amine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 3-(benzenesulfonyl)propan-1-amine hydrochloride

3-(Benzenesulfonyl)propan-1-amine Hydrochloride (CAS No. 98510-51-1): A Comprehensive Overview of Its Properties and Applications

In the realm of organic synthesis and pharmaceutical intermediates, 3-(benzenesulfonyl)propan-1-amine hydrochloride (CAS No. 98510-51-1) has garnered significant attention due to its versatile chemical structure and potential applications. This compound, characterized by a benzenesulfonyl group attached to a propan-1-amine backbone, is widely studied for its role in drug discovery and medicinal chemistry. Researchers and industry professionals often search for terms like "sulfonamide derivatives", "amine-based compounds", and "CAS 98510-51-1 uses" to explore its functionalities.

The molecular formula of 3-(benzenesulfonyl)propan-1-amine hydrochloride is C₉H₁₄ClNO₂S, with a molecular weight of 235.73 g/mol. Its structure features a sulfonyl group, which is known to enhance bioavailability and binding affinity in target molecules. This makes it a valuable building block in the design of small-molecule therapeutics. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they are frequently used in high-throughput screening and virtual ligand docking studies.

One of the most searched questions related to this compound is: "What are the applications of 3-(benzenesulfonyl)propan-1-amine hydrochloride in pharmaceuticals?" The answer lies in its ability to serve as a precursor for sulfonamide-based drugs, which are known for their antimicrobial and anti-inflammatory properties. Additionally, its hydrochloride salt form improves solubility, making it suitable for formulation development. This aligns with the growing demand for water-soluble APIs (Active Pharmaceutical Ingredients) in the pharmaceutical industry.

From a synthetic chemistry perspective, CAS 98510-51-1 is often utilized in N-alkylation and sulfonylation reactions. Its benzenesulfonyl moiety acts as a protective group or a directing group in multi-step syntheses. Researchers exploring green chemistry alternatives are also investigating its use in catalyst-free reactions, addressing the need for sustainable chemical processes. Keywords like "sulfonamide synthesis" and "amine protection strategies" are frequently associated with this compound in academic literature.

In the context of material science, 3-(benzenesulfonyl)propan-1-amine hydrochloride has been studied for its potential in polymer modification. Its sulfonyl group can introduce polarity into polymer chains, enhancing properties like thermal stability and mechanical strength. This has implications for industries focused on advanced materials and coatings. Searches for "sulfonated polymers" and "amine-functionalized materials" often lead to discussions involving this compound.

Quality control and analytical testing of 3-(benzenesulfonyl)propan-1-amine hydrochloride typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for pharmaceutical-grade applications. The rise of automated analytical platforms has further streamlined the characterization process, making it a topic of interest for labs adopting Industry 4.0 technologies.

In summary, 3-(benzenesulfonyl)propan-1-amine hydrochloride (CAS No. 98510-51-1) is a multifaceted compound with broad relevance in drug development, synthetic chemistry, and material science. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas like targeted drug delivery and sustainable synthesis. For those seeking deeper insights, keywords such as "sulfonamide pharmacology" and "CAS 98510-51-1 suppliers" can yield valuable resources.